Cas no 3059-71-0 (2,5-Dimethylpyrimidin-4(1H)-one)

• Product name: 2,5-Dimethylpyrimidin-4(1H)-one
• CAS No: 3059-71-0
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 306836
• PubChem ID: 242454

2,5-Dimethylpyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylpyrimidin-4(1H)-one
• 4(1H)-Pyrimidinone, 2,5-dimethyl- (9CI)
• 4(3H)-Pyrimidinone,2,5-dimethyl-
• 2,5-dimethyl-1H-pyrimidin-6-one
• 2,5-dimethyl-3H-pyrimidine-4-one
• 2,5-Dimethyl-4-hydroxy-pyrimidin
• 2,5-Dimethyl-4-hydroxy-pyrimidine
• 4-Hydroxy-2,5-dimethyl-pyrimidin
• 4-Hydroxy-2,5-dimethylpyrimidine
• 5-Methyl-4-hydroxy-2-methylpyrimidin
• Pyrimidine, 2,5-dimethyl-6-hydroxy-
• AKOS006350462
• 67383-34-0
• SCHEMBL3175645
• 3059-71-0
• AMY41329
• 4(1H)-Pyrimidinone,2,5-dimethyl-(9ci)
• F80552
• NSC51124
• 6LUL59DX82
• NSC-51124
• UNII-6LUL59DX82
• DTXSID50287445
• AB21544
• SB56017
• 2,5-DIMETHYL-4-PYRIMIDINOL
• CS-0045815
• 2,5-DIMETHYL-6-HYDROXYPYRIMIDINE
• 4(3H)-Pyrimidinone, 2,5-dimethyl-
• SCHEMBL8404454
• 2,5-Dimethylpyrimidin-4-ol
• 4-PYRIMIDINOL, 2,5-DIMETHYL-
• dimethyl pyrimidine-4-ol
• 4-Pyrimidinol, 2,5-dimethyl- (7CI,9CI)
• DB-283981
• 2,5-DIMETHYL-3H-PYRIMIDIN-4-ONE
• DB-283361
• 4(1H)-Pyrimidinone, 2,5-dimethyl-

• Inchi： InChI=1S/C6H8N2O/c1-4-3-7-5(2)8-6(4)9/h3H,1-2H3,(H,7,8,9)
• InChI Key： HMOMINHDSCYPKH-UHFFFAOYSA-N
• SMILES： CC1=C(N=C(C)N=C1)O

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų
• XLogP3: -0.4

Experimental Properties

• PSA: 45.75000
• LogP: 0.38670

2,5-Dimethylpyrimidin-4(1H)-one Security Information

2,5-Dimethylpyrimidin-4(1H)-one Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 2,5-Dimethylpyrimidin-4(1H)-one

Introduction to 2,5-Dimethylpyrimidin-4(1H)-one (CAS No. 3059-71-0)

2,5-Dimethylpyrimidin-4(1H)-one, also known by its CAS number 3059-71-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that play crucial roles in various biological processes. The unique structural features of 2,5-Dimethylpyrimidin-4(1H)-one make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 2,5-Dimethylpyrimidin-4(1H)-one consists of a pyrimidine ring with two methyl groups attached at the 2 and 5 positions, and a ketone group at the 4 position. This configuration imparts specific chemical and physical properties that are essential for its potential applications in drug discovery and development. The compound is known for its stability under various conditions and its ability to form stable complexes with metal ions, which can be leveraged in the design of metal-based drugs.

Recent studies have highlighted the potential of 2,5-Dimethylpyrimidin-4(1H)-one in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2,5-Dimethylpyrimidin-4(1H)-one exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a valuable lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2,5-Dimethylpyrimidin-4(1H)-one has also shown promise in cancer research. A study published in Cancer Research reported that the compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings open up new avenues for the development of targeted cancer therapies using 2,5-Dimethylpyrimidin-4(1H)-one.

The pharmacokinetic properties of 2,5-Dimethylpyrimidin-4(1H)-one have also been extensively studied. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Its high bioavailability and low toxicity further enhance its potential as a therapeutic agent. Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-Dimethylpyrimidin-4(1H)-one in treating various diseases.

Beyond its therapeutic applications, 2,5-Dimethylpyrimidin-4(1H)-one has also found use in other areas of scientific research. For instance, it has been used as a building block in organic synthesis to create more complex molecules with diverse biological activities. The ease with which it can be modified through functional group transformations makes it a valuable starting material for synthetic chemists.

In conclusion, 2,5-Dimethylpyrimidin-4(1H)-one (CAS No. 3059-71-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in modern drug discovery.